Cas no 104107-20-2 (1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]-)

• Product Name: 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]-
• CAS No: 104107-20-2
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 3566653
• Update Time: 2025-07-14

1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]-
• 1-(4-Bromo-2-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H11BrO2/c1-2-10(13)9-4-3-8(11)5-7(9)6-12/h3-5,12H,2,6H2,1H3
• InChI Key： YODAXFYDOMSSGN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1CO)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]-

1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]- (CAS No. 104107-20-2): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]-, identified by its CAS number 104107-20-2, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of novel pharmaceuticals and biologically active agents. The presence of both a bromo substituent and a hydroxymethyl group on the aromatic ring provides a rich scaffold for further functionalization, making it a valuable intermediate in the development of targeted therapeutics.

The compound's structure, consisting of an acetyl group linked to a phenyl ring modified at the 4-position with a bromine atom and at the 2-position with a hydroxymethyl group, offers multiple sites for chemical modification. This versatility is particularly advantageous in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological properties. The bromo moiety, for instance, can be readily introduced into various synthetic pathways through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological processes. The scaffold of 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]- has been explored as a potential lead compound in this context. Its ability to interact with specific amino acid residues within protein targets makes it an attractive candidate for designing selective inhibitors. Moreover, the hydroxymethyl group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, further enhancing binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The brominated aromatic ring in 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]- can be leveraged to design molecules that compete with ATP for binding to the ATP-binding pocket of kinases. Such inhibitors have shown promise in preclinical studies as potential therapeutic agents. For example, derivatives of this compound have been investigated for their ability to inhibit tyrosine kinases, which are overactive in many cancer types.

The pharmaceutical industry has also explored the use of this compound in the development of antiviral agents. Viruses often rely on host cell machinery for replication, and targeting viral enzymes or proteins with small molecules can disrupt their life cycle. The structural features of 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]-, particularly the presence of both polar and non-polar regions, make it well-suited for interacting with viral proteins. Recent studies have demonstrated its potential as a precursor for designing inhibitors that target viral proteases or polymerases.

Beyond its applications in drug discovery, this compound has found utility in materials science and agrochemical research. Its unique reactivity allows for the synthesis of polymers with tailored properties, such as biodegradable plastics or high-performance coatings. Additionally, derivatives of this molecule have been explored as intermediates in the production of herbicides and fungicides, contributing to sustainable agricultural practices.

The synthesis of 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]- involves multi-step organic reactions that highlight its synthetic versatility. Starting from readily available precursors like acetone and bromobenzene derivatives, the introduction of the hydroxymethyl group can be achieved through reduction reactions using reducing agents such as sodium borohydride or lithium aluminum hydride. Subsequent functionalization at different positions on the aromatic ring can be performed using various electrophilic or nucleophilic aromatic substitution reactions.

In conclusion, 1-Propanone, 1-[4-bromo-2-(hydroxymethyl)phenyl]- (CAS No. 104107-20-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features enable diverse applications in pharmaceutical research, particularly in the development of kinase inhibitors and antiviral agents. Furthermore, its utility extends to materials science and agrochemicals, underscoring its broad utility as an intermediate chemical. As research continues to uncover new synthetic pathways and applications for this molecule, its importance is likely to grow even further.